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Compound of Interest

Compound Name: Ibuprofen potassium

Cat. No.: B1603587

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth comparison of ibuprofen potassium and ibuprofen
acid, focusing on their chemical structures, physicochemical properties, and the implications of
these differences for pharmaceutical applications. The document is intended to serve as a
comprehensive resource for researchers, scientists, and professionals involved in drug
development and formulation.

Core Chemical Structure and Physicochemical
Properties

Ibuprofen is a non-steroidal anti-inflammatory drug (NSAID) widely used for its analgesic, anti-
inflammatory, and antipyretic properties.[1][2] It exists in its free acid form, 2-(4-
isobutylphenyl)propanoic acid, and as various salts, with the potassium salt being a common
alternative.[3][4]

Ibuprofen Acid: As a monocarboxylic acid, ibuprofen consists of a propionic acid group where
one hydrogen at the second position is substituted by a 4-(2-methylpropyl)phenyl group.[1][3]
This structure contains a chiral center at the a-position of the propionate moiety, leading to two
enantiomers: (S)-(+)-ibuprofen, which is the pharmacologically active form, and (R)-(-)-
ibuprofen, which is less active but can be converted to the S-enantiomer in vivo.[5][6]
Commercial ibuprofen is typically sold as a racemic mixture of both enantiomers.[3][6]
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Ibuprofen Potassium: This is the potassium salt of ibuprofen, with the chemical name
potassium 2-[4-(2-methylpropyl)phenyl]propanoate.[7][8] The key structural difference is the
replacement of the acidic proton of the carboxylic acid group with a potassium ion (K+), forming
an ionic bond.[7][8] This transformation from a carboxylic acid to a salt has profound effects on
the molecule's physicochemical properties, most notably its solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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